Cas no 2168816-91-7 (3-(5-Bromo-1,3-thiazol-2-yl)-3-hydroxypropanenitrile)

• Product Name: 3-(5-Bromo-1,3-thiazol-2-yl)-3-hydroxypropanenitrile
• CAS No: 2168816-91-7
• MF: C₆H₅BrN₂OS
• MW: 233.085698843002
• CID: 5793556
• PubChem ID: 165669274
• Update Time: 2025-10-29

3-(5-Bromo-1,3-thiazol-2-yl)-3-hydroxypropanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-(5-bromo-1,3-thiazol-2-yl)-3-hydroxypropanenitrile
• 2168816-91-7
• EN300-1921790
• 3-(5-Bromo-1,3-thiazol-2-yl)-3-hydroxypropanenitrile

• Inchi： 1S/C6H5BrN2OS/c7-5-3-9-6(11-5)4(10)1-2-8/h3-4,10H,1H2
• InChI Key： CFTHBXZLSUORJP-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(CC#N)O)S1

Computed Properties

• Exact Mass: 231.93060g/mol
• Monoisotopic Mass: 231.93060g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 85.2Ų

Additional information on 3-(5-Bromo-1,3-thiazol-2-yl)-3-hydroxypropanenitrile

Research Briefing on 3-(5-Bromo-1,3-thiazol-2-yl)-3-hydroxypropanenitrile (CAS: 2168816-91-7)

3-(5-Bromo-1,3-thiazol-2-yl)-3-hydroxypropanenitrile (CAS: 2168816-91-7) is a brominated thiazole derivative that has recently garnered attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This compound features a unique structural motif combining a thiazole ring with a hydroxypropanenitrile moiety, making it a promising candidate for the synthesis of novel bioactive molecules. Recent studies have explored its utility as a building block for the development of enzyme inhibitors, antimicrobial agents, and other therapeutic compounds.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the inhibitory effects of 3-(5-Bromo-1,3-thiazol-2-yl)-3-hydroxypropanenitrile against a panel of kinases implicated in cancer progression. The compound demonstrated selective inhibition of specific kinase targets, with IC50 values in the low micromolar range. Molecular docking studies revealed that the bromothiazole moiety plays a critical role in binding to the ATP-binding site of the kinases, while the hydroxypropanenitrile group contributes to stabilizing interactions with adjacent amino acid residues.

Another significant application of this compound was highlighted in a recent Bioorganic & Medicinal Chemistry Letters article, where it was used as a key intermediate in the synthesis of novel antimicrobial agents. The study reported that derivatives of 3-(5-Bromo-1,3-thiazol-2-yl)-3-hydroxypropanenitrile exhibited potent activity against drug-resistant bacterial strains, including MRSA and Pseudomonas aeruginosa. The presence of the bromine atom was found to enhance the compounds' lipophilicity, thereby improving their membrane permeability and overall efficacy.

Beyond its biological applications, 3-(5-Bromo-1,3-thiazol-2-yl)-3-hydroxypropanenitrile has also been explored in materials science. A 2022 study in ACS Applied Materials & Interfaces demonstrated its use as a precursor for the synthesis of thiazole-based polymers with tunable electronic properties. These polymers showed potential for use in organic electronics, including OLEDs and photovoltaic devices, due to their high charge carrier mobility and stability under ambient conditions.

In summary, 3-(5-Bromo-1,3-thiazol-2-yl)-3-hydroxypropanenitrile (CAS: 2168816-91-7) is a versatile compound with wide-ranging applications in medicinal chemistry, antimicrobial research, and materials science. Its unique structural features and reactivity make it a valuable tool for the development of new therapeutic agents and functional materials. Future research directions may include further optimization of its pharmacological properties and exploration of its potential in other areas such as agrochemicals and diagnostics.